Cas no 2228745-64-8 (2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol)
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol
- EN300-1761179
- 2228745-64-8
-
- Inchi: 1S/C11H17NO2/c1-8-5-9(11(2,3)7-13)6-10(12-8)14-4/h5-6,13H,7H2,1-4H3
- InChI Key: RMGKUOMQZKBTLB-UHFFFAOYSA-N
- SMILES: OCC(C)(C)C1C=C(N=C(C)C=1)OC
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42.4Ų
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1761179-0.05g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1761179-0.1g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1761179-0.25g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1761179-0.5g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1761179-1.0g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1761179-2.5g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1761179-5.0g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1761179-10.0g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1761179-1g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1761179-5g |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol |
2228745-64-8 | 5g |
$4475.0 | 2023-09-20 |
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol
Introduction to 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol (CAS No. 2228745-64-8)
2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228745-64-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with methoxy and methyl groups, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine.
The structural motif of 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol consists of a pyridine ring at the core, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a methoxy group at the 2-position and a methyl group at the 6-position introduces specific electronic and steric properties, influencing the compound's reactivity and binding affinity. Additionally, the 4-position of the pyridine ring is linked to a secondary butyl alcohol moiety, further diversifying its chemical profile.
In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The compound 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol has been investigated for its potential role in modulating various biological pathways. Notably, studies have suggested that this molecule may exhibit properties relevant to anti-inflammatory and anticancer applications, although further research is required to fully elucidate its mechanism of action.
The synthesis of 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol presents an intriguing challenge for synthetic chemists. The introduction of both methoxy and methyl substituents on the pyridine ring necessitates precise control over reaction conditions to achieve high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct this complex framework efficiently.
The compound's solubility and stability are also critical factors to consider in its potential pharmaceutical applications. Preliminary studies indicate that 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol exhibits moderate solubility in common organic solvents, making it amenable to formulation in various pharmaceutical delivery systems. Furthermore, its stability under different storage conditions has been assessed, suggesting potential for long-term stability if stored appropriately.
From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol have been simulated using state-of-the-art software tools. These simulations have provided valuable insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. Such computational studies are essential for guiding experimental design and optimizing lead compounds for drug development.
The pharmacokinetic profile of CAS No. 2228745-64-8 is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Initial pharmacokinetic studies suggest that 2-(2-methoxy-6-methylpyridin-4-yll)-methylpropanalcohol may exhibit favorable properties such as moderate bioavailability and rapid clearance, although these findings require validation through more comprehensive experiments.
In conclusion, CAS No. 2228745- 64- 8 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with preliminary biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, 2228745- 64- 8 is poised to play an important role in advancing the field of medicinal chemistry.
2228745-64-8 (2-(2-methoxy-6-methylpyridin-4-yl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)